Cas no 61201-67-0 (1H-Benzo[b]xanthene, 7,8,9,10,12,12a-hexahydro-2-phenyl-)

• Product name: 1H-Benzo[b]xanthene, 7,8,9,10,12,12a-hexahydro-2-phenyl-
• CAS No: 61201-67-0
• MF: C₂₃H₂₂O
• MW: 314.420186519623
• CID: 488636
• PubChem ID: 71398323

1H-Benzo[b]xanthene, 7,8,9,10,12,12a-hexahydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[b]xanthene, 7,8,9,10,12,12a-hexahydro-2-phenyl-
• 2-phenyl-7,8,9,10,12,12a-hexahydro-1H-benzo[b]xanthene
• 61201-67-0
• DTXSID40819754

• Inchi： InChI=1S/C23H22O/c1-2-6-16(7-3-1)19-10-11-22-20(13-19)14-21-12-17-8-4-5-9-18(17)15-23(21)24-22/h1-3,6-7,10-12,15,20H,4-5,8-9,13-14H2
• InChI Key： DOOSWCDHSIDYSQ-UHFFFAOYSA-N
• SMILES： C1CCC2=CC3=C(CC4CC(=CC=C4O3)C5=CC=CC=C5)C=C2C1

Computed Properties

• Exact Mass: 314.16716
• Monoisotopic Mass: 314.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23